N'-(5,7-dimethylbenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzohydrazide

• IUPAC Name: N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzohydrazide
• InChI: InChI=1S/C22H26N4O3S2/c1-14-8-10-26(11-9-14)31(28,29)18-6-4-17(5-7-18)21(27)24-25-22-23-19-13-15(2)12-16(3)20(19)30-22/h4-7,12-14H,8-11H2,1-3H3,(H,23,25)(H,24,27)
• InChI Key: QQSOZDWEUNYTMA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NNC3=NC4=CC(=CC(=C4S3)C)C
• Molecular Formula: C22H26N4O3S2
• Molecular Weight: 458.6 g/mol

Description

N'-(5,7-dimethylbenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzohydrazide is a useful research compound. Its molecular formula is C22H26N4O3S2 and its molecular weight is 458.6. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Evaluation

The synthesis and evaluation of thiazole derivatives and their antimicrobial activities have been widely studied. Thiazole, a core structure related to the compound , is known for its antimicrobial properties. For instance, thiazole derivatives have been synthesized and confirmed for their antimicrobial activity, showcasing the importance of this structural motif in developing new antimicrobial agents (Chawla, 2016). Furthermore, novel series of thiazolidinone derivatives have also been synthesized, exhibiting antimicrobial activity against various bacterial and fungal strains, highlighting the potential of such compounds in addressing microbial resistance (Patel, Kumari, & Patel, 2012).

Antiproliferative Activity Against Cancer Cell Lines

The study of thiazolidine-2,4-dione derivatives for their antiproliferative activity against human cancer cell lines represents another significant area of research. Such compounds have been evaluated for their cell antiproliferation activity, with some showing potent activity against carcinoma cell lines, suggesting the potential of these compounds in cancer therapy (Chandrappa et al., 2008).

Chemical Synthesis and Structural Analysis

The chemical synthesis and structural analysis of related compounds, focusing on the interactions within their molecular structure, are crucial for understanding their biological activity and potential applications. For example, the study of cocrystallization of N-donor type compounds with 5-sulfosalicylic acid offers insights into the hydrogen-bonding supramolecular architectures, which are essential for designing compounds with specific properties (Wang et al., 2011).